2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• IUPAC Name: 2-[1-(2,4-dichlorophenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C11H15Cl2NO/c1-7(6-15)14-8(2)10-4-3-9(12)5-11(10)13/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key: LSARQSRCQVTFSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(C)C1=C(C=C(C=C1)Cl)Cl

Description

2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol is an organic compound featuring a propan-1-ol backbone substituted with a [1-(2,4-dichlorophenyl)ethyl]amino group. The molecule contains a 2,4-dichlorophenyl ring, a common structural motif in agrochemicals, which is linked via an ethylamino group to a hydroxyl-bearing propane chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 2,4-dichlorophenyl ethylamine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium hydroxide or potassium hydroxide. The reaction mixture is heated to a specific temperature, usually around 60-80°C, and stirred for several hours to ensure complete conversion .

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol involves large-scale reactors and continuous flow processes. The reactants are fed into the reactor at controlled rates, and the reaction is monitored using advanced analytical techniques to ensure high yield and purity. The product is then purified using distillation or crystallization methods to obtain the desired compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The chlorine atoms in the 2,4-dichlorophenyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) and sodium ethoxide (NaOEt) are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-one.

Reduction: Formation of 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Studied for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogues and Functional Group Analysis

The compound shares the 2,4-dichlorophenyl moiety with several documented pesticides but differs in its functional groups and backbone configuration. Key analogues include:

Imazalil (1-[2-(2,4-dichlorophenyl)-2-(2-propen-1-yloxy)ethyl]-1H-imidazole)

• Structure : Contains a 2,4-dichlorophenyl group connected via an ethyl ether linkage to an imidazole ring.
• Functional Groups : Ether, imidazole, and dichlorophenyl.
• Applications : Broad-spectrum fungicide used post-harvest on fruits and vegetables .
• Regulatory Status : EPA and Canada have established tolerances, with strict specifications for the double-bond position in the propenyl group .

Enilconazole (1-[2-(2,4-dichlorophenyl)-2-(2-propenyloxy)ethyl]-1H-imidazole)

• Structure : Nearly identical to imazalil but with a different stereochemical configuration.
• Applications : Agricultural fungicide (e.g., Deccozil, Fungazil) .

Propiconazole (1-[(2-(2,4-Dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl)methyl]-1H-1,2,4-triazole)

• Structure: Features a triazole ring and a dioxolane group instead of an imidazole or amino alcohol.
• Applications : Systemic fungicide targeting ergosterol biosynthesis .

Cyclanilide (1-(((2,4-Dichlorophenyl)amino)carbonyl)cyclopropanecarboxylic acid)

• Structure : Cyclopropane-carboxylic acid linked to a dichlorophenyl urea group.
• Applications : Plant growth regulator .

Comparative Data Table

Compound Name	Molecular Formula	Key Functional Groups	Applications	Reference
2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol	C₁₁H₁₄Cl₂N₂O	Amino alcohol, dichlorophenyl	Undocumented (structural inference)	N/A
Imazalil	C₁₄H₁₄Cl₂N₂O	Imidazole, ether, dichlorophenyl	Post-harvest fungicide
Enilconazole	C₁₄H₁₄Cl₂N₂O	Imidazole, ether, dichlorophenyl	Agricultural fungicide
Propiconazole	C₁₅H₁₇Cl₂N₃O₂	Triazole, dioxolane, dichlorophenyl	Systemic fungicide
Cyclanilide	C₁₁H₁₀Cl₂N₂O₂	Urea, cyclopropane, dichlorophenyl	Plant growth regulation

Key Differences and Implications

Functional Groups: The amino alcohol in the target compound contrasts with the imidazole (imazalil, enilconazole) or triazole (propiconazole) rings in analogues. This difference likely alters binding affinity to fungal cytochrome P450 enzymes, a common target for azole antifungals .

Mechanistic Considerations: Imazalil and enilconazole inhibit ergosterol synthesis via imidazole-mediated binding to fungal lanosterol 14α-demethylase. The target compound’s amino alcohol group may interact with different enzymatic targets, possibly limiting cross-resistance .

Regulatory and Safety Profiles :

• Imazalil’s EPA tolerance specifications highlight the importance of stereochemical precision in regulatory compliance, a factor that would also apply to the target compound if commercialized .

Biological Activity

2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol, also known as a derivative of 2-(4-chlorophenyl)ethylamine, is a compound of interest in pharmacological research due to its potential therapeutic applications. This article provides a detailed overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Basic Information

• IUPAC Name : 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol
• CAS Number : 1154985-92-8
• Molecular Formula : C11H15Cl2NO
• Molecular Weight : 248.15 g/mol
• Purity : ≥95% .

Structural Characteristics

The compound features a dichlorophenyl group attached to an ethylamine moiety and a propanol backbone. Its structure can be represented as follows:

$$\text{Structure }\text{C}_1\text{H}_2\text{N}-\text{C}_2\text{H}_4-\text{C}_3\text{H}_7-\text{C}_4\text{Cl}_2$$

Research indicates that 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol exhibits various biological activities, primarily through its interaction with neurotransmitter systems. It is believed to act as an antagonist or modulator at certain receptor sites, which may contribute to its therapeutic effects.

Pharmacological Effects

• Antidepressant Activity : Studies have shown that compounds similar to 2-{[1-(2,4-Dichlorophenyl)ethyl]amino}propan-1-ol can enhance serotonergic and noradrenergic neurotransmission, suggesting potential antidepressant properties.
• Anti-inflammatory Effects : In vitro studies indicate that this compound may inhibit pro-inflammatory cytokines, contributing to its anti-inflammatory profile.
• Neuroprotective Properties : Some research suggests that it may protect neuronal cells from oxidative stress and apoptosis, which is crucial in neurodegenerative diseases.

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antidepressant	Serotonin reuptake inhibition
Anti-inflammatory	Cytokine inhibition
Neuroprotective	Oxidative stress reduction

Notable Research Findings

A study by Queener et al. highlighted the compound's potential as a lipophilic inhibitor of dihydrofolate reductase (DHFR), which plays a critical role in cell proliferation and survival. This study demonstrated significant inhibitory activity with implications for cancer therapy .

Another investigation focused on the compound's interaction with vascular endothelial growth factor receptor (VEGFR), showing promising results in inhibiting angiogenesis, which is vital for tumor growth .

Toxicological Profile

While the therapeutic potential is notable, understanding the toxicological aspects is crucial. Preliminary studies suggest moderate toxicity levels; however, comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling is necessary for clinical applications.

Table 2: Toxicological Data Overview

Parameter	Value	Reference
Acute Toxicity	Moderate (LD50 not yet established)
Mutagenicity	Negative in preliminary tests
Long-term Effects	Requires further investigation